Cas no 40150-21-8 (1h-benzotriazol-1-ol)

1h-benzotriazol-1-ol structure
1h-benzotriazol-1-ol structure
Product Name:1h-benzotriazol-1-ol
CAS No:40150-21-8
MF:C6H4N3NaO
MW:157.105231285095
CID:1514966
PubChem ID:23722410
Update Time:2025-04-21

1h-benzotriazol-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazol-1-ol
    • 1-HYDROXYBENZOTRIAZOLE
    • sodium;1-oxidobenzotriazole
    • 40150-21-8
    • 1H-Benzotriazole, 1-hydroxy-, sodium salt
    • 1H-Benzotriazole, 1-hydroxy-, sodium salt (1:1)
    • 1-Hydroxybenzotriazole, sodium salt
    • JAXXZGROYBREJM-UHFFFAOYSA-N
    • 1h-benzotriazol-1-ol
    • Inchi: 1S/C6H4N3O.Na/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4H;/q-1;+1
    • InChI Key: JAXXZGROYBREJM-UHFFFAOYSA-N
    • SMILES: [Na+].[O-]N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 135.043262
  • Monoisotopic Mass: 135.043262
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.9
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